Cas no 58717-01-4 (Thymidine, 5,6-dihydro-6-hydroxy-, (5S,6S)-)

• Product Name: Thymidine, 5,6-dihydro-6-hydroxy-, (5S,6S)-
• CAS No: 58717-01-4
• MF: C₁₀H₁₆N₂O₆
• MW: 260.243843078613
• CID: 341124
• PubChem ID: 71443380
• Update Time: 2025-04-19

Thymidine, 5,6-dihydro-6-hydroxy-, (5S,6S)- Chemical and Physical Properties

Names and Identifiers

• Thymidine, 5,6-dihydro-6-hydroxy-, (5S,6S)-
• 58717-01-4
• DTXSID20852205

• Inchi： 1S/C10H16N2O6/c1-4-8(15)11-10(17)12(9(4)16)7-2-5(14)6(3-13)18-7/h4-7,9,13-14,16H,2-3H2,1H3,(H,11,15,17)/t4-,5+,6-,7-,9+/m1/s1
• InChI Key： YJLDZGKIGNIAQO-WOCMDNMUSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC([C@@H](C)[C@@H]1O)=O)=O)O

Computed Properties

• Exact Mass: 260.10088
• Monoisotopic Mass: 260.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.33